Cas no 2228304-04-7 (2-methoxy-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid)

• Product Name: 2-methoxy-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid
• CAS No: 2228304-04-7
• MF: C₈H₁₁NO₅
• MW: 201.176642656326
• CID: 6304174
• PubChem ID: 165614104
• Update Time: 2025-05-22

2-methoxy-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid
• 2228304-04-7
• EN300-1729921

• Inchi： 1S/C8H11NO5/c1-12-6(8(10)11)3-5-4-7(13-2)9-14-5/h4,6H,3H2,1-2H3,(H,10,11)
• InChI Key： WBARHKJLCUMHOX-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1=CC(=NO1)OC

Computed Properties

• Exact Mass: 201.06372245g/mol
• Monoisotopic Mass: 201.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.8Ų

Additional information on 2-methoxy-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid

Research Brief on 2-Methoxy-3-(3-methoxy-1,2-oxazol-5-yl)propanoic Acid (CAS: 2228304-04-7)

The compound 2-methoxy-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid (CAS: 2228304-04-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules with potential pharmacological properties. Its structure, featuring a methoxy-substituted oxazole ring and a propanoic acid moiety, suggests possible interactions with biological targets such as enzymes or receptors. Preliminary in vitro studies indicate that this compound may exhibit anti-inflammatory and antimicrobial activities, although further validation is required.

One of the most notable advancements in the research of 2-methoxy-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid is its application in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural flexibility of this compound allows for modifications that can enhance its binding affinity and selectivity. Recent computational docking studies have shown promising interactions between this compound and specific kinase domains, suggesting its potential as a scaffold for drug design.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology. Its fluorescent properties, attributed to the oxazole ring, make it a candidate for use as a molecular probe in imaging studies. Researchers have successfully conjugated this compound to various biomolecules, enabling real-time tracking of biological processes in cellular models.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current research efforts are focused on structural modifications to address these limitations while preserving its biological activity. Collaborative studies between academic and industrial laboratories are underway to accelerate the translation of this compound into clinical applications.

In conclusion, 2-methoxy-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid (CAS: 2228304-04-7) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its unique structural attributes and diverse biological activities position it as a valuable candidate for further investigation. Continued research will be essential to fully elucidate its mechanisms of action and therapeutic potential.